3,17β-Estradiol-3-methylether-17-decanoate
3,17β-Estradiol-3-methylether-17-decanoate
Brand Name:
Vulcanchem
CAS No.:
1042947-85-2
VCID:
VC0014749
InChI:
InChI=1S/C29H44O3/c1-4-5-6-7-8-9-10-11-28(30)32-27-17-16-26-25-14-12-21-20-22(31-3)13-15-23(21)24(25)18-19-29(26,27)2/h13,15,20,24-27H,4-12,14,16-19H2,1-3H3/t24-,25-,26+,27+,29+/m1/s1
SMILES:
CCCCCCCCCC(=O)OC1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)OC)C
Molecular Formula:
C29H44O3
Molecular Weight:
440.668
3,17β-Estradiol-3-methylether-17-decanoate
CAS No.: 1042947-85-2
Reference Standards
VCID: VC0014749
Molecular Formula: C29H44O3
Molecular Weight: 440.668
| CAS No. | 1042947-85-2 |
|---|---|
| Product Name | 3,17β-Estradiol-3-methylether-17-decanoate |
| Molecular Formula | C29H44O3 |
| Molecular Weight | 440.668 |
| IUPAC Name | [(8R,9S,13S,14S,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] decanoate |
| Standard InChI | InChI=1S/C29H44O3/c1-4-5-6-7-8-9-10-11-28(30)32-27-17-16-26-25-14-12-21-20-22(31-3)13-15-23(21)24(25)18-19-29(26,27)2/h13,15,20,24-27H,4-12,14,16-19H2,1-3H3/t24-,25-,26+,27+,29+/m1/s1 |
| Standard InChIKey | XXXNFLRIRGXPDQ-GVGNIZHQSA-N |
| SMILES | CCCCCCCCCC(=O)OC1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)OC)C |
| Synonyms | 17-O-Decanoyl-3,17β-estradiol-3-methylether; |
| PubChem Compound | 46781510 |
| Last Modified | Nov 11 2021 |
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